5-Chloro-2,4-dihydroxybenzaldehyde
Overview
Description
5-Chloro-2,4-dihydroxybenzaldehyde is a chemical compound with the molecular formula C7H5ClO3 and a molecular weight of 172.57 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of hydrazones, quinazolines, and hydrazone-Schiff bases can be achieved by combining suitable aldehydes (2,3- or 2,4-dihydroxybenzaldehyde) with four hydrazides (isonicotinic, nicotinic, and 2- or 4-aminobenzoic acid hydrazide) . The preparation methods include solution-based synthesis, mechanosynthesis, and solid-state melt reactions .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H5ClO3/c8-5-1-4(3-9)6(10)2-7(5)11/h1-3,10-11H . The InChI key is IPOSHVWRFQTHGK-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
This compound has a density of 1.6±0.1 g/cm3, a boiling point of 332.8±22.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . Its enthalpy of vaporization is 59.8±3.0 kJ/mol, and it has a flash point of 155.1±22.3 °C . The compound has a molar refractivity of 41.7±0.3 cm3, a polar surface area of 58 Å2, and a molar volume of 109.9±3.0 cm3 .Scientific Research Applications
Electrocatalytic Activity
Dihydroxybenzaldehyde (DHB) isomers, including 2,4-DHB, exhibit catalytic activity in the electrooxidation of NADH, suggesting potential applications in biosensor design (Pariente et al., 1996).
NMR Spectral Study
Chlorinated dihydroxybenzaldehydes, like 5-Chloro-2,4-dihydroxybenzaldehyde, show unique spectral characteristics in NMR spectroscopy, which can be useful in the analysis of these compounds (Kolehmainen et al., 1995).
Solubility and Activity Coefficient Analysis
The solubility of chlorovanillin (a related compound) in water suggests applications in understanding the solubility behavior of similar compounds (Larachi et al., 2000).
Chemical Synthesis Applications
The synthesis of various chlorinated benzaldehyde derivatives, including this compound, is critical in the preparation of complex organic compounds (Bloomer & Gazzillo, 1989).
Liquid Crystalline and Fire Retardant Molecules
Derivatives of dihydroxybenzaldehyde can be used to synthesize compounds with unique properties like liquid crystalline behavior and fire retardancy (Jamain et al., 2020).
Synthesis of Schiff-base Macrocyclic Complexes
Compounds derived from this compound are used in synthesizing novel Schiff-base macrocyclic complexes, indicating applications in coordination chemistry (Chen et al., 2014).
Chromatographic Separation
The chlorinated dihydroxybenzaldehydes can be separated effectively using gas-liquid chromatography, aiding in analytical chemistry applications (Korhonen & Knuutinen, 1984).
Environmental Transformations
Metabolically stable enrichment cultures can transform halogenated aromatic aldehydes, providing insights into environmental degradation processes (Neilson et al., 1988).
Safety and Hazards
5-Chloro-2,4-dihydroxybenzaldehyde is associated with certain hazards. It has been assigned the GHS07 pictogram, with the signal word "Warning" . The hazard statements associated with this compound are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
Properties
IUPAC Name |
5-chloro-2,4-dihydroxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO3/c8-5-1-4(3-9)6(10)2-7(5)11/h1-3,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPOSHVWRFQTHGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)O)O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
131088-02-3 | |
Record name | 5-Chloro-2,4-dihydroxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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